Cas no 57616-26-9 (Ethanesulfonamide, N-(2-methylphenyl)-)

• Product Name: Ethanesulfonamide, N-(2-methylphenyl)-
• CAS No: 57616-26-9
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• CID: 344815
• PubChem ID: 767444
• Update Time: 2025-04-19

Ethanesulfonamide, N-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanesulfonamide, N-(2-methylphenyl)-
• N-(2-methylphenyl)ethanesulfonamide
• AE-848/36287058
• SR-01000398124
• 57616-26-9
• N-(2-methylphenyl)ethane-1-sulfonamide
• SCHEMBL12962542
• SR-01000398124-1
• EU-0067918
• AKOS001592109
• DTXSID70354264

• Inchi： 1S/C9H13NO2S/c1-3-13(11,12)10-9-7-5-4-6-8(9)2/h4-7,10H,3H2,1-2H3
• InChI Key： CTMSXFKIGWNXAC-UHFFFAOYSA-N
• SMILES： S(CC)(NC1C=CC=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 199.06679
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17